Cas no 101804-01-7 (Phosphonic acid,(1-amino-1,2-dimethylpropyl)- (9CI))
101804-01-7 structure
Product Name:Phosphonic acid,(1-amino-1,2-dimethylpropyl)- (9CI)
CAS No:101804-01-7
MF:C5H16NO4P
MW:185.158602714539
CID:158648
PubChem ID:53393441
Update Time:2025-04-19
Phosphonic acid,(1-amino-1,2-dimethylpropyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,(1-amino-1,2-dimethylpropyl)- (9CI)
- (1-Amino-1,2-dimethylpropyl)phosphonic acid hydrate
- (2-amino-3-methylbutan-2-yl)phosphonic acid,hydrate
- (1-AMINO-1,2-DIMETHYLPROPYL)PHOSPHONIC ACID
- (1-Amino-1,2-dimethylpropyl)phosphonic hydrate
- (1-Amino-1,2-dimethylpropyl)phosphonic acid hydrate,97%
- (1-AMINO-1,2-DIMETHYLPROPYL)PHOSPHONIC ACID HYDRATE 97%
- DTXSID00693916
- (2-amino-3-methylbutan-2-yl)phosphonic acid;hydrate
- 101804-01-7
- AKOS006281647
- Phosphonic acid,(1-amino-1,2-dimethylpropyl)-(9ci)
- 2-AMINO-3-METHYLBUTAN-2-YLPHOSPHONIC ACID HYDRATE
- (2-Amino-3-methylbutan-2-yl)phosphonic acid--water (1/1)
-
- Inchi: 1S/C5H14NO3P.H2O/c1-4(2)5(3,6)10(7,8)9;/h4H,6H2,1-3H3,(H2,7,8,9);1H2
- InChI Key: YKZXVBDUXGJSRP-UHFFFAOYSA-N
- SMILES: P(C(C)(C(C)C)N)(=O)(O)O.O
Computed Properties
- Exact Mass: 167.07100
- Monoisotopic Mass: 185.08169499g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: -3.3
- Topological Polar Surface Area: 90.8
Experimental Properties
- Color/Form: Not available
- Melting Point: 248-255 °C
- PSA: 93.36000
- LogP: 1.19530
- Solubility: Not available
Phosphonic acid,(1-amino-1,2-dimethylpropyl)- (9CI) Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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